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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data with theoretical models

for the intermetallic compound Gadolinium Nickelide (GdNi3). By presenting a side-by-side

analysis of measured properties and theoretical predictions, this document aims to facilitate the

validation of computational models and deepen the understanding of the magnetic and

magnetocaloric properties of this material.

Structural and Magnetic Properties: Experimental
Observations
The intermetallic compound GdNi3 crystallizes in the rhombohedral PuNi3-type structure

(space group R-3m)[1][2]. It is a ferrimagnetic material with a Curie temperature (T_C) of

approximately 116 K[1]. At temperatures below T_C, the magnetic moments of the Gadolinium

(Gd) and Nickel (Ni) sublattices align in an antiparallel fashion. The total magnetic moment has

been experimentally determined to be around 6.55 µB per formula unit, with the magnetic

moment of the Ni atoms being approximately 0.15 µB[1].

Table 1: Experimental Magnetic Properties of GdNi3
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Property Experimental Value Reference

Crystal Structure Rhombohedral (PuNi3 type) [1][2]

Space Group R-3m [1]

Curie Temperature (T_C) ~116 K [1]

Magnetic Moment ~6.55 µB/f.u. [1]

Nickel Magnetic Moment

(µ_Ni)
~0.15 µB (antiparallel to Gd) [1]

Theoretical Modeling of GdNi3
The magnetic properties of GdNi3 can be investigated using various theoretical frameworks,

primarily first-principles calculations based on Density Functional Theory (DFT) and

phenomenological models such as Mean-Field Theory (MFT).

First-Principles Calculations
First-principles calculations provide a quantum mechanical description of the electronic

structure and magnetic properties of materials from fundamental principles. For GdNi3, these

calculations can predict the magnetic moments of the individual Gd and Ni atoms, the

exchange interactions between them, and the overall magnetic ordering. While specific

comprehensive theoretical studies providing extensive data tables for GdNi3 are not readily

available in the literature, the methodology is well-established for rare-earth intermetallics.

Mean-Field Theory
Mean-Field Theory offers a simplified yet powerful approach to understanding the collective

magnetic behavior of materials. In the context of GdNi3, a two-sublattice MFT model can be

employed to describe the ferrimagnetic ordering of the Gd and Ni moments. This model can be

used to calculate the temperature dependence of the sublattice and total magnetization, as well

as the magnetic susceptibility. The molecular field approximation, a cornerstone of MFT, has

been noted as a suitable framework for calculating the magnetic entropy change in Gd-Ni

compounds[3].
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Comparison of Experimental Data and Theoretical
Predictions
A direct quantitative comparison is challenging due to the limited availability of comprehensive

theoretical data tables for GdNi3 in the published literature. However, a qualitative validation

can be performed based on the existing experimental results.

Theoretical models should be able to reproduce the following key experimental observations:

The ferrimagnetic ground state with antiparallel alignment of Gd and Ni moments.

The experimentally determined total and individual atomic magnetic moments.

The Curie temperature of approximately 116 K.

Future theoretical work should focus on providing detailed calculations of magnetization as a

function of temperature and applied magnetic field, the temperature dependence of magnetic

susceptibility, and the magnetocaloric effect in terms of magnetic entropy change (ΔS_M) and

adiabatic temperature change (ΔT_ad). These theoretical datasets would allow for a rigorous

validation against experimental measurements.

Experimental Protocols
Sample Preparation and Structural Characterization
Polycrystalline samples of GdNi3 are typically synthesized by arc-melting stoichiometric

amounts of high-purity Gd and Ni under an inert argon atmosphere. To ensure homogeneity,

the samples are often remelted multiple times and subsequently annealed in evacuated quartz

tubes at elevated temperatures. The crystal structure is then confirmed using powder X-ray

diffraction (XRD) and the data is refined using Rietveld analysis.

Magnetic Measurements
Magnetic properties are characterized using a Superconducting Quantum Interference Device

(SQUID) magnetometer or a Vibrating Sample Magnetometer (VSM).

AC Magnetic Susceptibility: Measured as a function of temperature to determine the Curie

temperature (T_C), which corresponds to the sharp transition from the ferromagnetic to the

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


paramagnetic state.

Magnetization versus Temperature (M-T): Measured in both zero-field-cooled (ZFC) and

field-cooled (FC) protocols under a small applied magnetic field to observe the magnetic

transition and any potential magnetic irreversibility.

Magnetization versus Applied Magnetic Field (M-H): Isothermal magnetization curves are

measured at various temperatures, both below and above T_C. These measurements are

crucial for determining the saturation magnetization, coercivity, and for calculating the

magnetocaloric effect.

Calorimetric Measurements
Specific Heat: The heat capacity as a function of temperature is measured using a Physical

Property Measurement System (PPMS). A sharp anomaly (lambda-type peak) in the zero-

field specific heat curve is another indicator of the magnetic ordering temperature.

Magnetocaloric Effect: The magnetocaloric effect can be determined indirectly from the

isothermal magnetization curves using the Maxwell relation or directly by measuring the

adiabatic temperature change.

Workflow for Model Validation
The following diagram illustrates the logical workflow for validating theoretical models of GdNi3

against experimental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

2. ifmpan.poznan.pl [ifmpan.poznan.pl]

3. journals.aps.org [journals.aps.org]

To cite this document: BenchChem. [A Comparative Guide: Validating Theoretical Models of
GdNi3 with Experimental Data]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15486732?utm_src=pdf-body-img
https://www.benchchem.com/product/b15486732?utm_src=pdf-custom-synthesis
http://przyrbwn.icm.edu.pl/APP/PDF/133/app133z3p041.pdf
https://www.ifmpan.poznan.pl/zp9/magna/papers/MPR40-KWIECIEN_fin.pdf
https://journals.aps.org/prresearch/abstract/10.1103/PhysRevResearch.6.033263
https://www.benchchem.com/product/b15486732#validation-of-theoretical-models-for-gdni3-with-experimental-data
https://www.benchchem.com/product/b15486732#validation-of-theoretical-models-for-gdni3-with-experimental-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15486732#validation-of-theoretical-models-for-gdni3-
with-experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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